Cas no 27703-53-3 (Benzoic acid, 3,5-dibromo-2,6-dihydroxy-4-methoxy-)

• Product Name: Benzoic acid, 3,5-dibromo-2,6-dihydroxy-4-methoxy-
• CAS No: 27703-53-3
• MF: C₈H₆Br₂O₅
• MW: 341.938241481781
• CID: 1432353
• PubChem ID: 21292596
• Update Time: 2025-04-20

Benzoic acid, 3,5-dibromo-2,6-dihydroxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-dibromo-2,6-dihydroxy-4-methoxy-
• 3,5-dibromo-2,6-dihydroxy-4-methoxybenzoic acid
• 27703-53-3
• SCHEMBL10678395
• DTXSID80612069

• Inchi： 1S/C8H6Br2O5/c1-15-7-3(9)5(11)2(8(13)14)6(12)4(7)10/h11-12H,1H3,(H,13,14)
• InChI Key： HFBYKBTWFBBSBA-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)O)C(=C(C=1OC)Br)O)O

Computed Properties

• Exact Mass: 339.85808
• Monoisotopic Mass: 339.85820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99